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Compound of Interest

Compound Name: Cdk2-IN-19

Cat. No.: B12392146 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Cdk2-IN-19 is paramount. This document provides a comprehensive

guide to the necessary personal protective equipment (PPE), operational procedures, and

disposal plans to minimize risk and ensure a safe laboratory environment. The following

guidance is based on best practices for handling potent kinase inhibitors and data from a safety

data sheet (SDS) for a structurally related compound, GSK-3/CDK5/CDK2-IN-1.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Cdk2-IN-19 is not readily available, the hazards

can be inferred from similar compounds. GSK-3/CDK5/CDK2-IN-1 is classified with acute oral

toxicity (Category 4) and is very toxic to aquatic life with long-lasting effects (Category 1)[1]. As

Cdk2-IN-19 is a potent kinase inhibitor, it should be handled as a potentially hazardous

substance.[2][3]

Hazard Summary Table
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling potent compounds to prevent

exposure through inhalation, skin contact, or ingestion.

Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection
Specifications and Best
Practices

Respiratory NIOSH-approved respirator

A powered air-purifying

respirator (PAPR) may be

necessary for operations with a

higher risk of aerosolization[4].

For lower-risk activities, a well-

fitted N95 or higher-rated

respirator is recommended.

Hands
Double-gloving with nitrile

gloves

Wear two pairs of disposable,

chemical-resistant gloves.

Change gloves frequently and

immediately if contaminated,

torn, or punctured.

Eyes Chemical safety goggles

Goggles should provide a

complete seal around the

eyes. A face shield may be

used in addition to goggles for

splash protection.

Body Disposable lab coat or gown

A disposable, impervious gown

provides the best protection. It

should be changed at the end

of each work session or if

contamination occurs.

Feet
Closed-toe shoes and shoe

covers

Substantial, closed-toe shoes

are mandatory. Disposable

shoe covers should be worn in

the designated handling area.

Operational Plan: From Receipt to Use
A clear and systematic workflow is essential for the safe handling of Cdk2-IN-19.

Workflow for Handling Cdk2-IN-19
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Caption: Workflow for the safe handling of Cdk2-IN-19.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of Cdk2-IN-19, a common

procedure in a research setting.

Materials:

Cdk2-IN-19 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Analytical balance within a containment unit (e.g., glove box or ventilated balance enclosure)

Procedure:

Preparation:

Don all required PPE as detailed in the table above.

Perform all manipulations of the solid compound within a certified chemical fume hood or a

containment device like a glove box.[2][5]

Weighing:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully add the desired amount of Cdk2-IN-19 powder to the tube. Avoid creating dust.

[2]

Record the exact weight of the compound.

Dissolution:
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Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube to achieve the desired stock concentration.

Vortex the tube until the compound is completely dissolved. Gentle warming in a water

bath may be necessary to aid dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C in a clearly labeled and sealed container. The

recommended storage for GSK-3/CDK5/CDK2-IN-1 is -20°C as a powder or -80°C in

solvent[1].

Disposal Plan
Proper disposal of Cdk2-IN-19 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Disposal

Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

gowns, pipette tips, and empty vials, should be

collected in a dedicated, labeled hazardous

waste container.

Liquid Waste

Unused stock solutions and other liquid waste

containing Cdk2-IN-19 should be collected in a

sealed, labeled hazardous waste container.

Avoid release to the environment[1].

Final Disposal

All hazardous waste must be disposed of

through an approved waste disposal plant in

accordance with local, state, and federal

regulations[1].
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By adhering to these safety protocols, researchers can handle Cdk2-IN-19 and other potent

kinase inhibitors with a high degree of safety, protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12392146?utm_src=pdf-body
https://www.benchchem.com/product/b12392146?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC44017.html
https://www.outsourcedpharma.com/doc/best-practices-for-handling-potent-apis-0001
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://hospitalpharmacyeurope.com/news/technology/high-potency-powders-containment/
https://www.benchchem.com/product/b12392146#personal-protective-equipment-for-handling-cdk2-in-19
https://www.benchchem.com/product/b12392146#personal-protective-equipment-for-handling-cdk2-in-19
https://www.benchchem.com/product/b12392146#personal-protective-equipment-for-handling-cdk2-in-19
https://www.benchchem.com/product/b12392146#personal-protective-equipment-for-handling-cdk2-in-19
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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